Cas no 2182601-73-4 (N-Mal-N-bis(PEG2-NHS ester))

N-Mal-N-bis(PEG2-NHS ester) is a heterobifunctional crosslinker featuring a maleimide group and two PEG2-NHS ester moieties. The maleimide group selectively reacts with thiols (e.g., cysteine residues) under mild conditions, while the NHS esters enable efficient amine coupling (e.g., lysine residues or protein N-termini). The short PEG2 spacer enhances solubility and reduces steric hindrance, facilitating conjugation in aqueous environments. This reagent is particularly useful for site-specific protein-protein or protein-ligand conjugation, antibody-drug linker synthesis, and surface functionalization. Its dual-reactive design ensures controlled, stepwise bioconjugation, making it valuable for applications in bioconjugation chemistry, diagnostics, and targeted drug delivery.
N-Mal-N-bis(PEG2-NHS ester) structure
N-Mal-N-bis(PEG2-NHS ester) structure
Product Name:N-Mal-N-bis(PEG2-NHS ester)
CAS No:2182601-73-4
MF:C29H38N4O15
MW:682.629828929901
CID:4641748
PubChem ID:129627651
Update Time:2025-10-28

N-Mal-N-bis(PEG2-NHS ester) Chemical and Physical Properties

Names and Identifiers

    • N-Mal-N-bis(PEG2-NHS ester)
    • 2182601-73-4
    • bis(2,5-dioxopyrrolidin-1-yl) 10-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl)-4,7,13,16-tetraoxa-10-azanonadecanedioate
    • BP-23777
    • AKOS040742240
    • F82593
    • HY-140571
    • MS-31100
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethyl-[3-(2,5-dioxopyrrol-1-yl)propanoyl]amino]ethoxy]ethoxy]propanoate
    • CS-0115088
    • 2,5-dioxopyrrolidin-1-yl 3-(2-{2-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-[2-(2-{3-[(2,5-dioxopyrrolidin-1-yl)oxy]-3-oxopropoxy}ethoxy)ethyl]propanamido]ethoxy}ethoxy)propanoate
    • DA-66129
    • N-Mal-N-bis(PEG2-NHSester)
    • Inchi: 1S/C29H38N4O15/c34-21(7-10-31-22(35)1-2-23(31)36)30(11-15-45-19-17-43-13-8-28(41)47-32-24(37)3-4-25(32)38)12-16-46-20-18-44-14-9-29(42)48-33-26(39)5-6-27(33)40/h1-2H,3-20H2
    • InChI Key: JIFSJZLGALHIEZ-UHFFFAOYSA-N
    • SMILES: O(CCOCCC(=O)ON1C(CCC1=O)=O)CCN(C(CCN1C(C=CC1=O)=O)=O)CCOCCOCCC(=O)ON1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 682.23336652g/mol
  • Monoisotopic Mass: 682.23336652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 25
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 222

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N-Mal-N-bis(PEG2-NHS ester) Suppliers

Amadis Chemical Company Limited
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(CAS:2182601-73-4)N-Mal-N-bis(PEG2-NHS ester)
Order Number:A1019096
Stock Status:in Stock
Quantity:25mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:22
Price ($):248.0
Email:sales@amadischem.com

Additional information on N-Mal-N-bis(PEG2-NHS ester)

Introduction to N-Mal-N-bis(PEG2-NHS ester) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2182601-73-4 is a specialized chemical entity that has garnered significant attention in the field of chemical biology. Specifically, the product name N-Mal-N-bis(PEG2-NHS ester) refers to a novel molecular construct designed for advanced biomedical applications. This compound represents a sophisticated fusion of polyethylene glycol (PEG) technology and NHS (N-hydroxysuccinimide) ester functionality, making it a versatile tool for drug delivery, biomolecule conjugation, and various other biotechnological processes.

In recent years, the integration of PEGylation technology into pharmaceutical and biotechnological formulations has revolutionized the way therapeutic agents are developed and administered. PEGylation, which involves the covalent attachment of polyethylene glycol chains to biomolecules, offers several advantages including prolonged circulation time, reduced immunogenicity, and enhanced bioavailability. The use of PEG derivatives in drug development has been extensively studied and documented, with numerous clinical trials demonstrating their efficacy in improving therapeutic outcomes.

The specific design of N-Mal-N-bis(PEG2-NHS ester) leverages the unique properties of PEG to enhance its utility in biomedical applications. The presence of NHS esters provides a reactive site for conjugation with various biomolecules such as antibodies, peptides, and proteins. This dual functionality makes the compound an invaluable asset for researchers aiming to develop novel bioconjugates with tailored properties. The ability to modify both ends of the molecule with PEG chains ensures uniform conjugation and optimal performance in biological systems.

Recent advancements in the field have highlighted the importance of precise molecular engineering in achieving desired pharmacokinetic profiles. For instance, studies have shown that the length and density of PEG chains can significantly influence the biodistribution and stability of bioconjugates. The use of N-Mal-N-bis(PEG2-NHS ester) allows for fine-tuning these parameters, enabling researchers to optimize their formulations for specific therapeutic targets.

One particularly intriguing application of this compound is in the development of targeted drug delivery systems. By conjugating therapeutic agents to PEGylated molecules, it is possible to create vehicles that selectively accumulate at disease sites while minimizing off-target effects. This approach has shown promise in treating conditions such as cancer, where precise targeting is crucial for effective therapy. The versatility of N-Mal-N-bis(PEG2-NHS ester) makes it an ideal candidate for such applications, offering researchers a flexible platform for designing next-generation therapeutics.

The chemical structure of N-Mal-N-bis(PEG2-NHS ester) also lends itself to innovative biomaterial design. The bifunctional nature of the molecule allows for the creation of complex polymeric networks with controlled architecture. These networks can be used as scaffolds for tissue engineering or as matrices for controlled release formulations. By modulating the PEG chain length and density, researchers can fine-tune the mechanical properties and degradation rates of these materials, making them suitable for a wide range of biomedical applications.

In conclusion, N-Mal-N-bis(PEG2-NHS ester), identified by its CAS number 2182601-73-4, represents a cutting-edge chemical entity with significant potential in modern chemical biology. Its unique combination of PEGylation and NHS ester functionality provides a powerful tool for drug delivery, biomolecule conjugation, and advanced biomaterial design. As research in this field continues to evolve, it is likely that compounds like this will play an increasingly important role in developing innovative solutions for complex biomedical challenges.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2182601-73-4)N-Mal-N-bis(PEG2-NHS ester)
A1019096
Purity:99%
Quantity:25mg
Price ($):248.0
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